MethylThymolBlueComplexone
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CAS RN |
1645-77-3 |
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Product Name |
MethylThymolBlueComplexone |
Molecular Formula |
C7H10S |
Molecular Weight |
0 |
Origin of Product |
United States |
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